Cas no 894952-31-9 (2-{4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide)
2-{4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-[4-amino-5-(4-methylphenyl)sulfonylpyrimidin-2-yl]sulfanyl-N-(3,4-dimethylphenyl)acetamide
- Acetamide, 2-[[4-amino-5-[(4-methylphenyl)sulfonyl]-2-pyrimidinyl]thio]-N-(3,4-dimethylphenyl)-
- 2-{4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide
-
- Inchi: 1S/C21H22N4O3S2/c1-13-4-8-17(9-5-13)30(27,28)18-11-23-21(25-20(18)22)29-12-19(26)24-16-7-6-14(2)15(3)10-16/h4-11H,12H2,1-3H3,(H,24,26)(H2,22,23,25)
- InChI Key: KTLVFYHWKKOIHO-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(C)C(C)=C1)(=O)CSC1=NC=C(S(C2=CC=C(C)C=C2)(=O)=O)C(N)=N1
2-{4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3071-0106-2μmol |
2-{[4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide |
894952-31-9 | 90%+ | 2μl |
$57.0 | 2023-04-28 | |
| Life Chemicals | F3071-0106-5μmol |
2-{[4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide |
894952-31-9 | 90%+ | 5μl |
$63.0 | 2023-04-28 | |
| Life Chemicals | F3071-0106-10μmol |
2-{[4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide |
894952-31-9 | 90%+ | 10μl |
$69.0 | 2023-04-28 | |
| Life Chemicals | F3071-0106-20μmol |
2-{[4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide |
894952-31-9 | 90%+ | 20μl |
$79.0 | 2023-04-28 | |
| Life Chemicals | F3071-0106-1mg |
2-{[4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide |
894952-31-9 | 90%+ | 1mg |
$54.0 | 2023-04-28 | |
| Life Chemicals | F3071-0106-2mg |
2-{[4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide |
894952-31-9 | 90%+ | 2mg |
$59.0 | 2023-04-28 | |
| Life Chemicals | F3071-0106-3mg |
2-{[4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide |
894952-31-9 | 90%+ | 3mg |
$63.0 | 2023-04-28 | |
| Life Chemicals | F3071-0106-4mg |
2-{[4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide |
894952-31-9 | 90%+ | 4mg |
$66.0 | 2023-04-28 | |
| Life Chemicals | F3071-0106-5mg |
2-{[4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide |
894952-31-9 | 90%+ | 5mg |
$69.0 | 2023-04-28 | |
| Life Chemicals | F3071-0106-10mg |
2-{[4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide |
894952-31-9 | 90%+ | 10mg |
$79.0 | 2023-04-28 |
2-{4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on 2-{4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide
Comprehensive Overview of 2-{4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide (CAS No. 894952-31-9)
2-{4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide, with the CAS number 894952-31-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamide derivatives and is characterized by its unique structural features, which include a pyrimidine ring, a sulfonyl group, and an acetamide moiety. These structural elements contribute to its potential therapeutic applications and biological activities.
The chemical structure of 2-{4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide is complex and well-defined. The pyrimidine ring is a key pharmacophore that is often associated with a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The sulfonyl group, derived from 4-methylbenzenesulfonic acid, adds to the compound's hydrophilicity and can influence its solubility and bioavailability. The acetamide moiety, attached to the 3,4-dimethylphenyl group, further modulates the compound's interactions with biological targets.
In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of 2-{4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide. One of the most notable areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in various cell lines and animal models. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory effects, 2-{4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide has also demonstrated anti-cancer activity. Research has indicated that it can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For instance, it has been shown to inhibit the PI3K/Akt/mTOR pathway in breast cancer cells, leading to reduced cell viability and increased apoptosis. These findings suggest that this compound could be a valuable addition to the arsenal of anti-cancer drugs.
The pharmacokinetic properties of 2-{4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide have also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in preclinical models. This is crucial for its potential development as an oral therapeutic agent. Additionally, its stability under physiological conditions has been confirmed through various analytical methods, ensuring its reliability in both preclinical and clinical settings.
In terms of toxicity, preliminary studies have indicated that 2-{4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide has a low toxicity profile at therapeutic doses. However, further comprehensive toxicological evaluations are necessary to fully understand its safety profile before advancing to clinical trials. These evaluations will include assessments of genotoxicity, carcinogenicity, and reproductive toxicity.
The synthesis of 2-{4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide involves multiple steps and requires careful optimization to achieve high yields and purity. The synthesis typically begins with the preparation of the key intermediate 5-(4-methylbenzenesulfonyl)-2-thiouracil, which is then reacted with 3,4-dimethylaniline to form the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.
In conclusion, 2-{4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide (CAS No. 894952-31-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure confers multiple biological activities, including anti-inflammatory and anti-cancer properties. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses. As more data becomes available from preclinical studies and clinical trials, this compound may emerge as a valuable therapeutic option for various diseases.
894952-31-9 (2-{4-amino-5-(4-methylbenzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)